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Compound of Interest

Compound Name: Hydramicromelin D

Cat. No.: B1163472

Unveiling Hydramicromelin D: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Hydramicromelin D is a naturally occurring coumarin, a class of compounds widely
recognized for their diverse pharmacological properties. Isolated from the twigs of Micromelum
integerrimum, a plant belonging to the Rutaceae family, this molecule presents a unique
structural framework that warrants further investigation for its potential therapeutic applications.
This technical guide provides a comprehensive overview of the currently available information
on Hydramicromelin D, with a focus on its chemical structure and the broader biological
context of its source.

Chemical Structure and Properties

Hydramicromelin D is characterized by a core coumarin scaffold substituted with a dihydroxy-
lactone ring. Its systematic IUPAC name is 6-[(2R,3S,4S)-3,4-dihydroxy-4-methyl-5-oxooxolan-
2-yl]-7-methoxychromen-2-one.

Table 1: Chemical and Physical Properties of Hydramicromelin D
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Property Value
Molecular Formula C15H1407
Molecular Weight 306.27 g/mol

, CC1(C(C(0OC1=0)C2=C(C=C3C(=C2)C=CC(=0
Canonical SMILES

)O3)0C)0)0
InChl Key XSUHWPFITUMCFA-IPYPFGDCSA-N
CAS Number 1623437-86-4

The presence of multiple chiral centers and functional groups, including a lactone, hydroxyls,
and a methoxy group, suggests a complex and specific interaction with biological targets. The
stereochemistry of the dihydroxy-lactone moiety is crucial for its three-dimensional
conformation and, consequently, its biological activity.

Biological Context and Potential

While specific biological data for Hydramicromelin D is not extensively documented in publicly
available literature, the genus Micromelum is a known source of bioactive compounds with
significant pharmacological potential. Extracts from Micromelum integerrimum have
demonstrated antitumor activities. Notably, other known coumarins isolated from this plant,
such as micromelin and scopoletin, have been shown to possess antitumor properties.

Furthermore, studies on various species of the Micromelum genus have revealed a range of
biological effects, including cytotoxic, antimicrobial, and anti-inflammatory activities, often
attributed to the coumarin and alkaloid constituents. This broader context suggests that
Hydramicromelin D may also exhibit similar biological activities, making it a person of interest
for further pharmacological screening and investigation.

Due to the lack of specific studies on the biological activity and mechanism of action of
Hydramicromelin D, no signaling pathways or detailed experimental protocols for its biological
evaluation can be provided at this time. The following sections on experimental protocols are
based on general methodologies for the isolation and characterization of natural products from
plant sources.
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Experimental Protocols

The isolation and characterization of Hydramicromelin D would typically follow established
natural product chemistry workflows.

General Workflow for Isolation and Characterization

Caption: General workflow for the isolation and characterization of Hydramicromelin D.
1. Extraction

o Objective: To extract a broad range of secondary metabolites from the plant material.
e Methodology:

o Air-dried and powdered twigs of Micromelum integerrimum are subjected to exhaustive
extraction with a polar solvent such as methanol or ethanol at room temperature.

o The solvent is then evaporated under reduced pressure to yield the crude extract.
2. Fractionation

» Objective: To separate the crude extract into fractions of varying polarity to simplify
subsequent purification.

» Methodology:

o The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

o Each fraction is concentrated, and the fraction containing the compounds of interest
(typically identified by thin-layer chromatography) is selected for further separation.

3. Purification
o Objective: To isolate pure Hydramicromelin D from the active fraction.

o Methodology:
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o The selected fraction is subjected to column chromatography over silica gel, eluting with a
gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

o Fractions are collected and monitored by TLC. Fractions containing the target compound
are combined.

o Final purification is achieved using preparative High-Performance Liquid Chromatography
(HPLC) with a suitable column (e.g., C18) and mobile phase.

4. Structural Elucidation

o Objective: To determine the precise chemical structure of the isolated compound.

o Methodology:

o Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to
determine the exact molecular weight and elemental composition, allowing for the
deduction of the molecular formula.

o Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR: To identify the number and types of protons and their neighboring
environments.

» 13C NMR and DEPT: To determine the number and types of carbon atoms (CHs, CHz,
CH, C).

= 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and
carbons, and to piece together the complete molecular structure.

= NOESY: To determine the relative stereochemistry of the molecule.

Future Directions

The unique structure of Hydramicromelin D, coupled with the known biological activities of
other compounds from Micromelum integerrimum, underscores the need for further research.
Future studies should focus on:
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o Total Synthesis: The chemical synthesis of Hydramicromelin D would confirm its structure
and provide a source of the compound for extensive biological testing.

» Biological Screening: A comprehensive evaluation of Hydramicromelin D's activity against a
panel of cancer cell lines, as well as its potential antimicrobial and anti-inflammatory
properties, is warranted.

o Mechanism of Action Studies: Should biological activity be confirmed, subsequent research
should aim to elucidate the molecular targets and signaling pathways modulated by
Hydramicromelin D.

The exploration of novel natural products like Hydramicromelin D is crucial for the discovery
of new therapeutic leads. The information provided in this guide serves as a foundational
resource for researchers dedicated to advancing the field of drug discovery.

 To cite this document: BenchChem. [What is the chemical structure of Hydramicromelin D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163472#what-is-the-chemical-structure-of-
hydramicromelin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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